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Interpreting 1H and 13C NMR spectra of vanillin

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Vanillin

Molecular Structure and Atom Numbering

For clarity in spectral assignments, the atoms of the vanillin molecule are numbered as
illustrated in the diagram below. This numbering convention will be used throughout this guide.
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BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b372448#interpreting-1h-and-13c-nmr-spectra-of-
vanillin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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